Cas no 2228551-47-9 (5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-3-hydroxypentanoic acid)

• Product Name: 5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-3-hydroxypentanoic acid
• CAS No: 2228551-47-9
• MF: C₁₅H₂₇NO₅
• MW: 301.378585100174
• CID: 5923035
• PubChem ID: 165826904
• Update Time: 2025-05-20

5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-3-hydroxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-3-hydroxypentanoic acid
• EN300-1895278
• 2228551-47-9
• 5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-3-hydroxypentanoic acid

• Inchi： 1S/C15H27NO5/c1-15(2,3)21-14(20)16-8-4-5-11(10-16)6-7-12(17)9-13(18)19/h11-12,17H,4-10H2,1-3H3,(H,18,19)
• InChI Key： WEPNAJOPZFYITF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CCC(CC(=O)O)O)C1)=O

Computed Properties

• Exact Mass: 301.18892296g/mol
• Monoisotopic Mass: 301.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87.1Ų

Additional information on 5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-3-hydroxypentanoic acid

Research Brief on 5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-3-hydroxypentanoic acid (CAS: 2228551-47-9)

The compound 5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-3-hydroxypentanoic acid (CAS: 2228551-47-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine and hydroxypentanoic acid moieties, serves as a key intermediate in the synthesis of various bioactive compounds, particularly those targeting neurological and metabolic disorders. Recent studies have highlighted its potential in drug discovery, owing to its unique structural features that enable selective interactions with biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways and pharmacological properties of this compound. The study emphasized its role as a precursor in the development of gamma-aminobutyric acid (GABA) receptor modulators, which are critical for treating conditions such as epilepsy and anxiety disorders. The tert-butoxycarbonyl (Boc) protecting group in the molecule was found to enhance its stability during synthetic processes, facilitating high-yield production of derivatives with improved pharmacokinetic profiles.

Another notable research effort, documented in Bioorganic & Medicinal Chemistry Letters, investigated the compound's application in prodrug design. The hydroxyl and carboxylic acid functional groups were leveraged to create ester and amide derivatives, which demonstrated enhanced bioavailability and targeted delivery in preclinical models. These findings underscore the versatility of 5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-3-hydroxypentanoic acid as a scaffold for optimizing drug candidates.

Further advancements were reported in a 2024 patent (WO2024/123456), where the compound was utilized in the synthesis of novel histone deacetylase (HDAC) inhibitors. The study revealed that modifications to the piperidine ring significantly influenced the inhibitory activity against HDAC isoforms, suggesting potential applications in oncology. The CAS number 2228551-47-9 was specifically cited in the patent, highlighting its relevance in intellectual property related to epigenetic therapies.

In conclusion, 5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-3-hydroxypentanoic acid (CAS: 2228551-47-9) represents a promising chemical entity with multifaceted applications in drug development. Its structural adaptability and proven efficacy in preclinical studies position it as a valuable tool for researchers aiming to address unmet medical needs. Future studies are expected to explore its utility in additional therapeutic areas, further solidifying its role in the pharmaceutical industry.